Cas no 20608-91-7 (methyl 4-(thiophen-3-yl)benzoate)

• Product Name: methyl 4-(thiophen-3-yl)benzoate
• CAS No: 20608-91-7
• Molecular Formula: C₁₂H₁₀O₂S
• Molecular Weight: 218.2716
• MDL: MFCD05863312
• CID: 88202
• PubChem ID: 24883466

methyl 4-(thiophen-3-yl)benzoate Properties

Names and Identifiers

• Methyl 4-(3-thienyl)benzoate
• 4-(THIOPHEN-3-YL)BENZOIC ACID METHYL ESTER
• Methyl 4-thien-3-ylbenzoate
• methyl 4-thiophen-3-ylbenzoate
• 4-(thien-3-yl)benzoic acid methyl ester
• 4-thiophen-3-yl-benzoic acid methyl ester
• Methyl 4-(thien-3-yl)benzoate
• Methyl 4-(thiophen-3-yl)benzoate
• AKOS004114087
• MFCD05863312
• NTBKCEONBLOPPY-UHFFFAOYSA-N
• F6782-3819
• methyl (4-thien-3-yl)benzoate
• Benzoic acid, 4-(3-thienyl)-, methyl ester
• J-013463
• AS-9599
• Methyl 4-(3-thienyl)benzoate, 97%
• CS-0316358
• 20608-91-7
• AQ-405/11540091
• F83653
• DTXSID10399654
• BB 0222691

• MDL： MFCD05863312
• InChIKey： NTBKCEONBLOPPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O2S/c1-14-12(13)10-4-2-9(3-5-10)11-6-7-15-8-11/h2-8H,1H3
• SMILES： COC(=O)C1=CC=C(C=C1)C2=CSC=C2

Computed Properties

• Exact Mass: 218.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.04
• Heavy Atom Count: 15
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• LogP: 3.20170
• PSA: 54.54000
• Refractive Index: 1.584
• Boiling Point: 310.8°Cat760mmHg
• Melting Point: 160-164 °C (lit.)
• Flash Point: 141.8°C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.198

methyl 4-(thiophen-3-yl)benzoate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26-39
• Risk Phrases：R22; R41
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 22-41
• Signal Word：Danger

methyl 4-(thiophen-3-yl)benzoate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%